2,3-Diphenylquinoxaline-6-carboxylic acid
Overview
Description
2,3-Diphenylquinoxaline-6-carboxylic acid is a chemical compound with the molecular formula C21H14N2O2 and a molecular weight of 326.35 . It is used for end-capping in the synthesis of AB2 monomers, which facilitates the synthesis and chain-end modification of hyperbranched polymers containing alternating quinoxaline and benzoxazole repeating units . It is also a potential antineoplastic agent .
Molecular Structure Analysis
The molecular structure of 2,3-Diphenylquinoxaline-6-carboxylic acid consists of a quinoxaline core substituted with two phenyl groups at the 2 and 3 positions and a carboxylic acid group at the 6 position .Chemical Reactions Analysis
2,3-Diphenylquinoxaline-6-carboxylic acid is used for end-capping in the synthesis of AB2 monomers, which facilitates the synthesis and chain-end modification of hyperbranched polymers containing alternating quinoxaline and benzoxazole repeating units .Scientific Research Applications
Anti-Diabetic Agents
A novel series of diphenylquinoxaline-6-carbohydrazide hybrids were rationally designed and synthesized as anti-diabetic agents . These compounds were screened as possible α-glucosidase inhibitors and exhibited good inhibitory activity . The most potent derivative bearing 3-fluorophenyl moiety was further explored by kinetic studies and showed the competitive type of inhibition .
Synthesis of Hyperbranched Polymers
2,3-Diphenylquinoxaline-6-carboxylic acid is used for end-capping in the synthesis of AB2 monomers . This facilitates the synthesis and chain-end modification of hyperbranched polymers containing alternating quinoxaline and benzoxazole repeating units .
Potential Antineoplastic Agent
2,3-Diphenylquinoxaline-6-carboxylic Acid is a potential antineoplastic agent . Antineoplastic agents are substances that inhibit the maturation and proliferation of malignant cells .
Synthesis of Biologically Active Quinoxalines
Quinoxalines, a class of N-heterocyclic compounds, are important biological agents . They have several prominent pharmacological effects like antifungal, antibacterial, antiviral, and antimicrobial . 2,3-Diphenylquinoxaline-6-carboxylic acid plays a crucial role in the synthesis of these biologically active quinoxalines .
Therapeutic Uses
Quinoxaline derivatives have diverse therapeutic uses and have become the crucial component in drugs used to treat cancerous cells, AIDS, plant viruses, schizophrenia . 2,3-Diphenylquinoxaline-6-carboxylic acid is an essential moiety in the synthesis of these therapeutic drugs .
Green Chemistry
Numerous synthetic routes have been developed by researchers, with a prime focus on green chemistry and cost-effective methods . 2,3-Diphenylquinoxaline-6-carboxylic acid is a key compound in these synthetic routes .
Mechanism of Action
Target of Action
The primary target of 2,3-Diphenylquinoxaline-6-carboxylic acid is the synthesis of AB2 monomers . It is used for end-capping in the synthesis of these monomers .
Mode of Action
2,3-Diphenylquinoxaline-6-carboxylic acid interacts with its targets by facilitating the synthesis and chain-end modification of hyperbranched polymers . These polymers contain alternating quinoxaline and benzoxazole repeating units .
Biochemical Pathways
The affected biochemical pathway involves the synthesis of hyperbranched polymers containing alternating quinoxaline and benzoxazole repeating units . The compound acts as an end-capping agent in this process .
Result of Action
The result of the action of 2,3-Diphenylquinoxaline-6-carboxylic acid is the successful synthesis and chain-end modification of hyperbranched polymers . These polymers contain alternating quinoxaline and benzoxazole repeating units .
properties
IUPAC Name |
2,3-diphenylquinoxaline-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N2O2/c24-21(25)16-11-12-17-18(13-16)23-20(15-9-5-2-6-10-15)19(22-17)14-7-3-1-4-8-14/h1-13H,(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFWGZXMTCUOPFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)O)N=C2C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30348063 |
Source
|
| Record name | 2,3-diphenylquinoxaline-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30348063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Diphenylquinoxaline-6-carboxylic acid | |
CAS RN |
32387-96-5 |
Source
|
| Record name | 2,3-diphenylquinoxaline-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30348063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 2,3-diphenylquinoxaline-6-carboxylic acid in the synthesis of the hyperbranched polymer PPQ-BO?
A1: 2,3-Diphenylquinoxaline-6-carboxylic acid serves as an end-capping agent for the hyperbranched polymer PPQ-BO []. The PPQ-BO polymer, synthesized from the AB2 monomer 2,3-bis(3-amino-4-hydroxyphenyl)quinoxaline-6-carboxylic acid dihydrochloride, possesses numerous o-aminophenol end groups. These end groups can be reacted with various molecules, including 2,3-diphenylquinoxaline-6-carboxylic acid, to modify the properties of the hyperbranched polymer.
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